tert-butyl 4-(2-oxo-2-(((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)amino)ethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[2-oxo-2-[(1-thiophen-3-yltriazol-4-yl)methylamino]ethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H27N5O3S/c1-19(2,3)27-18(26)23-7-4-14(5-8-23)10-17(25)20-11-15-12-24(22-21-15)16-6-9-28-13-16/h6,9,12-14H,4-5,7-8,10-11H2,1-3H3,(H,20,25)
• InChI Key: FTFWDWQVYZZOPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CC(=O)NCC2=CN(N=N2)C3=CSC=C3
• Molecular Formula: C19H27N5O3S
• Molecular Weight: 405.5 g/mol

Description

Tert-butyl 4-(2-oxo-2-(((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)amino)ethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C19H27N5O3S and its molecular weight is 405.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound is akin to other tert-butyl piperazine-1-carboxylate derivatives, which are synthesized through complex organic reactions and characterized using a variety of spectroscopic methods, including LCMS, NMR, and X-ray diffraction. For instance, similar compounds have been synthesized to explore new scaffolds for substituted piperidines, useful in drug development and medicinal chemistry (Harmsen et al., 2011; Mamat et al., 2012).

Molecular Structure Analysis

X-ray crystallography provides detailed insights into the molecular structures, enabling the exploration of intermolecular interactions and crystal packing. This analysis is crucial for understanding the physical and chemical properties of new compounds, which can be essential for their application in various scientific domains (Gumireddy et al., 2021).

Biological Evaluation

Compounds with structural similarities to the tert-butyl piperazine-1-carboxylate derivative have been evaluated for biological activities, including antibacterial, anthelmintic, and other potential therapeutic effects. Such evaluations often lead to the discovery of new drugs or biochemical tools (Sanjeevarayappa et al., 2015).

Applications in Drug Synthesis

These compounds often serve as key intermediates in the synthesis of small molecule drugs, highlighting their importance in the pharmaceutical industry. For example, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate is a crucial intermediate for anticancer drugs, demonstrating the compound's relevance in developing novel therapeutic agents (Zhang et al., 2018).